
Application Notes and Protocols for
Tris(tridecyl)amine as a Lubricant Additive

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tris(tridecyl)amine

Cat. No.: B13764265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris(tridecyl)amine, a tertiary amine with the chemical formula C₃₉H₈₁N, is a high molecular

weight amine that holds potential as a multifunctional additive in lubricant formulations. Its long

alkyl chains contribute to its oil solubility and surface-active properties, suggesting its utility as a

friction modifier, anti-wear agent, and antioxidant. Tertiary amines are known to function as

dispersants, preventing the aggregation of soot and sludge, and as corrosion inhibitors by

forming a protective film on metal surfaces.[1] This document provides an overview of the

potential applications of Tris(tridecyl)amine in lubricants, along with detailed protocols for its

evaluation.

Note on Data Availability: Extensive literature searches did not yield specific quantitative

performance data (e.g., friction coefficient, wear scar diameter, oxidation induction time) for

Tris(tridecyl)amine as a lubricant additive. The data presented in the following tables are for

other amine-based additives and should be considered as illustrative examples of the type of

performance enhancements that might be expected. Researchers are strongly encouraged to

perform the described experimental protocols to generate specific data for Tris(tridecyl)amine.

Potential Applications and Mechanisms of Action
Tris(tridecyl)amine is anticipated to improve lubricant performance through several

mechanisms:
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Friction Reduction: The long alkyl chains of the amine can adsorb onto metal surfaces,

forming a low-shear boundary film that reduces direct asperity-to-asperity contact and,

consequently, friction.[2]

Anti-Wear Protection: By forming a protective film, Tris(tridecyl)amine can mitigate wear

under boundary lubrication conditions. This film acts as a sacrificial layer, preventing direct

contact and damage to the underlying metal surfaces.

Antioxidant Activity: Aminic compounds can act as radical scavengers, interrupting the auto-

oxidation cycle of the base oil, thereby extending the lubricant's service life.[1]

Dispersancy and Corrosion Inhibition: The polar amine head can interact with and disperse

insoluble particles, keeping them suspended in the oil and preventing deposit formation. This

polar nature also allows it to adsorb onto metal surfaces, providing a barrier against

corrosive agents.[1]

Logical Relationship of Amine Additive Function
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Mechanism of Tertiary Amine Lubricant Additives
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Caption: Mechanism of Tertiary Amine Lubricant Additives.

Quantitative Performance Data (Illustrative
Examples)
The following tables summarize typical performance data for various amine-based lubricant

additives. These are provided to illustrate the expected performance benefits and are not

specific to Tris(tridecyl)amine.

Table 1: Tribological Performance of Amine Additives (Four-Ball Wear Test - ASTM D4172)
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Additive
Type

Concentrati
on (wt%)

Base Oil

Average
Wear Scar
Diameter
(mm)

Coefficient
of Friction
(Avg.)

Reference

Fatty

Triamine

(Triameen

YT)

0.5 PAO4 Not Reported ~0.05 [3]

Polyether

Amine

Derivatives

0.5 PAO4 0.390 - 0.403 0.145 - 0.159

Base Oil

(without

additive)

- PAO4 0.490 0.164

Table 2: Oxidation Stability of Amine Additives (Pressure Differential Scanning Calorimetry -

ASTM D6186)

Additive
Type

Concentrati
on (wt%)

Base Oil
Test
Temperatur
e (°C)

Oxidation
Induction
Time (min)

Reference

Amine

Antioxidant

Mix

Not Specified Mineral Oil 210 > 120 [4]

Base Oil

(without

additive)

- Mineral Oil 210 < 10 [4]

Experimental Protocols
Protocol 1: Evaluation of Wear Preventive
Characteristics
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This protocol is based on the ASTM D4172: Standard Test Method for Wear Preventive

Characteristics of Lubricating Fluid (Four-Ball Method).[5][6][7][8]

Objective: To determine the relative wear preventive properties of a lubricating fluid containing

Tris(tridecyl)amine in sliding contact.

Apparatus:

Four-Ball Wear Test Machine

Steel Balls (12.7 mm diameter, AISI E-52100 steel)

Microscope (for measuring wear scars, accuracy ±0.01 mm)

Temperature Controller

Timer

Procedure:

Cleaning: Thoroughly clean the steel balls and the test cup assembly with a suitable solvent

(e.g., heptane) and allow them to dry completely.

Assembly: Clamp three steel balls securely in the test cup.

Lubricant Addition: Pour the test lubricant (base oil with a specified concentration of

Tris(tridecyl)amine) into the test cup to a level at least 3 mm above the top of the balls.

Mounting: Place the fourth steel ball in the chuck of the test machine.

Test Setup: Install the test cup assembly into the machine.

Loading: Slowly apply the desired load (typically 147 N or 392 N) to the top ball.

Heating: Heat the lubricant to the test temperature (typically 75°C ± 2°C).

Test Execution: Once the temperature is stable, start the motor to rotate the top ball at 1200

± 60 rpm for 60 ± 1 minute.
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Dismantling and Cleaning: After the test, stop the motor, remove the load, and turn off the

heater. Remove the test cup assembly and drain the lubricant. Carefully clean the three

lower balls with solvent.

Measurement: Measure the diameter of the wear scars on the three lower balls in two

directions (parallel and perpendicular to the direction of sliding) using the microscope.

Reporting: Calculate the average of the six measurements and report it as the average wear

scar diameter in millimeters.

Experimental Workflow for ASTM D4172
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ASTM D4172 Experimental Workflow
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Caption: ASTM D4172 Experimental Workflow.
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Protocol 2: Determination of Oxidation Stability
This protocol is based on the ASTM D6186: Standard Test Method for Oxidation Induction Time

of Lubricating Oils by Pressure Differential Scanning Calorimetry (PDSC).[4][9][10][11]

Objective: To determine the oxidation induction time of a lubricating oil containing

Tris(tridecyl)amine as a measure of its oxidation stability.

Apparatus:

Pressure Differential Scanning Calorimeter (PDSC)

Sample Pans (aluminum or copper)

Oxygen (high purity)

Microbalance

Procedure:

Sample Preparation: Weigh a small amount of the test lubricant (typically 2-3 mg) into a

sample pan.

Instrument Setup: Place the sample pan in the PDSC test cell. Place an empty reference

pan in the reference position.

Cell Sealing: Close and seal the test cell.

Heating: Heat the cell to the desired isothermal test temperature (e.g., 180°C or 210°C)

under an inert atmosphere (e.g., nitrogen).

Pressurization: Once the temperature has stabilized, purge the cell with oxygen and then

pressurize it to the specified pressure (typically 3.5 MPa or 500 psi).

Isothermal Hold: Hold the sample at a constant temperature and pressure.

Data Acquisition: Monitor the heat flow from the sample. The onset of oxidation is indicated

by a sharp exothermic peak.
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Determination of OIT: The Oxidation Induction Time (OIT) is the time from the initial exposure

to oxygen to the onset of the exothermic reaction.

Reporting: Report the OIT in minutes at the specified test temperature.

Experimental Workflow for ASTM D6186
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ASTM D6186 Experimental Workflow
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Caption: ASTM D6186 Experimental Workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b13764265?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13764265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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